Cas no 1803878-99-0 (3-Bromo-4-(3-bromopropyl)nitrobenzene)

3-Bromo-4-(3-bromopropyl)nitrobenzene structure
1803878-99-0 structure
Product Name:3-Bromo-4-(3-bromopropyl)nitrobenzene
CAS No:1803878-99-0
MF:C9H9Br2NO2
MW:322.981261014938
CID:4793311
Update Time:2023-08-17

3-Bromo-4-(3-bromopropyl)nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-(3-bromopropyl)nitrobenzene
    • Inchi: 1S/C9H9Br2NO2/c10-5-1-2-7-3-4-8(12(13)14)6-9(7)11/h3-4,6H,1-2,5H2
    • InChI Key: CXXKFGZPIZFINP-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1CCCBr)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 196
  • XLogP3: 3.8
  • Topological Polar Surface Area: 45.8

3-Bromo-4-(3-bromopropyl)nitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013025331-250mg
3-Bromo-4-(3-bromopropyl)nitrobenzene
1803878-99-0 97%
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475.20 USD 2021-05-31
Alichem
A013025331-500mg
3-Bromo-4-(3-bromopropyl)nitrobenzene
1803878-99-0 97%
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863.90 USD 2021-05-31
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1803878-99-0 97%
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